Cas no 1783396-03-1 (1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine)

• Product Name: 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine
• CAS No: 1783396-03-1
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 5926566
• PubChem ID: 84051928
• Update Time: 2025-06-09

1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine
• 1783396-03-1
• EN300-1842639

• Inchi： 1S/C10H14FNO2/c1-6(12)9-8(13-2)5-4-7(11)10(9)14-3/h4-6H,12H2,1-3H3
• InChI Key： UOABNNNTYQUMLB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C(C)N)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine

1-(3-Fluoro-2,6-Dimethoxyphenyl)Ethan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1783396-03-1, commonly referred to as 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its ability to serve as a versatile building block in the synthesis of advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and applications of this compound, while also incorporating insights from the latest research to provide a comprehensive understanding.

1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine is an aromatic amine derivative characterized by a phenyl ring substituted with fluorine and methoxy groups at the 2, 3, and 6 positions. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly suitable for applications in drug design and materials synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

The synthesis of 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Researchers have explored various methodologies to optimize the synthesis process, including Suzuki coupling reactions and nucleophilic aromatic substitution. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more viable for large-scale production.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. Recent breakthroughs in nanotechnology have demonstrated its potential as a functionalizing agent for graphene and carbon nanotubes. The ability of 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine to form stable covalent bonds with these nanomaterials has opened new avenues for developing high-performance electronics and energy storage devices. Moreover, its role in polymer chemistry has been explored, with researchers investigating its use as a cross-linking agent for creating stimuli-responsive polymers.

In the field of pharmacology, 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine has shown potential as a lead compound for drug discovery. Its structural flexibility allows for easy modification to target specific receptors or enzymes. For instance, recent studies have focused on its derivatives as inhibitors of kinase enzymes involved in cancer progression. These findings underscore its importance as a scaffold for developing novel therapeutic agents.

The environmental impact of synthesizing 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-am has also been a topic of interest among researchers. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. Biocatalytic methods and continuous flow reactors are being explored as sustainable alternatives to traditional batch processes.

In conclusion, CAS No. 1783396-03-1, or 1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-am, is a multifaceted compound with applications spanning drug discovery, materials science, and nanotechnology. Its unique chemical properties and versatility make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and related fields.